Cas no 1355236-22-4 (2-(Quinolin-6-yl)piperidine-1-carbaldehyde)

• Product Name: 2-(Quinolin-6-yl)piperidine-1-carbaldehyde
• CAS No: 1355236-22-4
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 5694483
• PubChem ID: 102544439
• Update Time: 2025-10-10

2-(Quinolin-6-yl)piperidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1355236-22-4
• 2-(Quinolin-6-yl)piperidine-1-carbaldehyde
• 2-Quinolin-6-yl-piperidine-1-carbaldehyde
• 1-Piperidinecarboxaldehyde, 2-(6-quinolinyl)-

• Inchi： 1S/C15H16N2O/c18-11-17-9-2-1-5-15(17)13-6-7-14-12(10-13)4-3-8-16-14/h3-4,6-8,10-11,15H,1-2,5,9H2
• InChI Key： IYCRFWWVSSHEAK-UHFFFAOYSA-N
• SMILES： O=CN1CCCCC1C1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 240.126
• Monoisotopic Mass: 240.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 457.4±38.0 °C(Predicted)
• pka: 5.14±0.10(Predicted)

Additional information on 2-(Quinolin-6-yl)piperidine-1-carbaldehyde

Comprehensive Overview of 2-(Quinolin-6-yl)piperidine-1-carbaldehyde (CAS No. 1355236-22-4): Properties, Applications, and Research Insights

2-(Quinolin-6-yl)piperidine-1-carbaldehyde (CAS No. 1355236-22-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a quinoline moiety with a piperidine ring, linked via a formyl group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and inflammatory pathways, aligning with current trends in precision medicine.

The compound's CAS number 1355236-22-4 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains. Its IUPAC name reflects the systematic integration of heterocyclic systems, which are pivotal in modern medicinal chemistry. Recent studies highlight its role as a precursor for small-molecule inhibitors, a hot topic in oncology and autoimmune disease research. This aligns with frequent search queries like "quinoline derivatives in drug development" or "piperidine-based aldehyde applications," underscoring its relevance in AI-driven literature mining.

From a synthetic perspective, 2-(Quinolin-6-yl)piperidine-1-carbaldehyde exemplifies advancements in green chemistry. Innovations in catalytic formylation and solvent-free reactions have improved its production efficiency, addressing sustainability concerns—a key focus in industrial chemistry forums. Analytical techniques such as HPLC and NMR are essential for characterizing its purity, a frequent subject in quality control discussions among researchers.

Market demand for high-purity intermediates like this compound is rising, driven by the expansion of contract research organizations (CROs) and biotech startups. Its stability under controlled conditions makes it suitable for long-term storage, a practical advantage noted in supplier evaluations. Additionally, computational modeling studies leverage its structure to predict ADMET properties, a trending subtopic in AI-assisted drug design.

In summary, 2-(Quinolin-6-yl)piperidine-1-carbaldehyde (CAS No. 1355236-22-4) represents a convergence of synthetic utility and biomedical potential. Its interdisciplinary applications—from catalysis research to pharmacophore optimization—position it as a compound of enduring scientific and commercial interest, resonating with contemporary search trends and academic inquiries.